Cas no 66381-98-4 (ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER)
ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER
- (3-PHENOXYPHENYL)METHYL 2-NITRILOACETATE
- (3-phenoxyphenyl)methyl 2-cyanoacetate
- Acetic acid, 2-cyano-, (3-phenoxyphenyl)methyl ester
- 3-Phenoxybenzyl 2-cyanoacetate
- AKOS022169596
- 66381-98-4
- MFCD00170319
- SCHEMBL9862907
- MS-6307
- RCA38198
-
- Inchi: 1S/C16H13NO3/c17-10-9-16(18)19-12-13-5-4-8-15(11-13)20-14-6-2-1-3-7-14/h1-8,11H,9,12H2
- InChI Key: BYBMXEMDDQTUPP-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1=CC=CC(COC(CC#N)=O)=C1
Computed Properties
- Exact Mass: 267.08954328Da
- Monoisotopic Mass: 267.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 59.3Ų
ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-6307-1MG |
(3-phenoxyphenyl)methyl 2-cyanoacetate |
66381-98-4 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6307-5MG |
(3-phenoxyphenyl)methyl 2-cyanoacetate |
66381-98-4 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6307-10MG |
(3-phenoxyphenyl)methyl 2-cyanoacetate |
66381-98-4 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-6307-20MG |
(3-phenoxyphenyl)methyl 2-cyanoacetate |
66381-98-4 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-6307-0.5G |
(3-phenoxyphenyl)methyl 2-cyanoacetate |
66381-98-4 | >90% | 0.5g |
£385.00 | 2025-02-08 |
ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER
Introduction to ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER (CAS No. 66381-98-4) and Its Emerging Applications in Chemical and Pharmaceutical Research
ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER, identified by the Chemical Abstracts Service Number (CAS No.) 66381-98-4, is a specialized organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical innovation. This ester, featuring a cyano-substituted acetic acid moiety linked to a 3-phenoxyphenylmethyl group, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel bioactive molecules.
The compound’s molecular architecture, characterized by the presence of both cyano and phenoxy groups, contributes to its versatility in chemical transformations. The cyano group (-CN) introduces a polarized carbon atom, enhancing reactivity in nucleophilic substitution reactions, while the 3-phenoxyphenylmethyl moiety provides aromatic stability and potential interactions with biological targets. Such structural features have positioned this compound as a promising candidate for further exploration in medicinal chemistry.
In recent years, the pharmaceutical industry has increasingly leveraged structurally diverse intermediates like ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER to design molecules with enhanced pharmacological profiles. The compound’s ability to serve as a building block for more complex scaffolds has been particularly useful in the synthesis of potential therapeutic agents. For instance, derivatives of this ester have been investigated for their antimicrobial and anti-inflammatory properties, reflecting the growing interest in developing novel treatments for infectious diseases and chronic inflammatory conditions.
One of the most compelling aspects of ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER is its role in facilitating the development of targeted drug delivery systems. Researchers have explored its incorporation into prodrug formulations, where the ester linkage can be cleaved under specific physiological conditions to release active pharmaceutical ingredients. This approach not only enhances drug solubility and bioavailability but also allows for controlled release mechanisms, improving therapeutic efficacy. Such innovations align with the broader trend toward precision medicine, where tailored drug delivery systems are designed to meet individual patient needs.
The compound’s significance extends beyond pharmaceutical applications into the realm of agrochemical research. The 3-phenoxyphenyl moiety is a common structural feature in many herbicides and pesticides due to its ability to interact with biological enzymes involved in plant growth regulation. By modifying the cyano-substituted acetic acid backbone, chemists have synthesized analogs that exhibit improved selectivity and reduced environmental impact. These advancements underscore the compound’s versatility and its potential contribution to sustainable agricultural practices.
From a synthetic chemistry perspective, ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER serves as a versatile precursor for constructing more complex molecules through various organic reactions. The cyano group can undergo reduction to form amides or carboxylic acids, while the ester functionality can be hydrolyzed or transesterified to introduce different substituents. These transformations have enabled researchers to generate libraries of compounds for high-throughput screening, accelerating the discovery of novel bioactive entities.
The compound’s stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis. Its compatibility with both aqueous and organic solvents allows for flexible synthetic pathways, reducing process complexity and costs. Moreover, its relatively high thermal stability ensures that it can withstand harsh reaction conditions without degradation, making it suitable for large-scale production processes.
Recent studies have also highlighted the potential of ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER in materials science applications. The compound’s ability to form coordination complexes with transition metals has been exploited in catalysis research. These metal-organic frameworks (MOFs) exhibit unique catalytic properties that can be tailored for specific chemical transformations, such as cross-coupling reactions or oxidation processes. Such innovations demonstrate the compound’s broad utility beyond traditional pharmaceutical applications.
The growing interest in green chemistry has further propelled research into optimizing synthetic routes for ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER using environmentally benign methods. Researchers are exploring biocatalytic approaches and solvent-free reactions to minimize waste generation and energy consumption. These efforts align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing while maintaining high yields and product purity.
In conclusion, ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER (CAS No. 66381-98-4) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, agrochemical development, and materials science research. As advancements continue in chemical methodologies and drug discovery technologies, this compound is poised to play an increasingly important role in shaping future innovations.
66381-98-4 (ACETIC ACID, CYANO-, (3-PHENOXYPHENYL)METHYL ESTER) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)